Cas no 709649-64-9 ((2,3-dihydro-1,4-benzodioxin-5-yl)methyl(methyl)amine)

• Product Name: (2,3-dihydro-1,4-benzodioxin-5-yl)methyl(methyl)amine
• CAS No: 709649-64-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD12143044
• CID: 1023662
• PubChem ID: 21843653
• Update Time: 2025-04-20

(2,3-dihydro-1,4-benzodioxin-5-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)-N-methylmethanamine
• 1-(2,3-Dihydro-1,4-benzodioxin-5-yl)-N-methylmethanamine
• 1-(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)-N-methylmethamine
• (2,3-dihydro-benzo[1,4]dioxin-5-ylmethyl)methylamine
• (2,3-Dihydro-benzo[1,4]dioxin-5-ylmethyl)-methyl-amine
• AK102737
• AM101173
• ANW-65444
• CTK8C0900
• N-[(2,3-Dihydro-1,4-benzodioxin-5-yl)methyl]methanamine
• SureCN1253283
• (2,3-dihydro-1,4-benzodioxin-5-yl)methyl(methyl)amine
• DTXSID80618723
• [(2,3-dihydro-1,4-benzodioxin-5-yl)methyl](methyl)amine
• SCHEMBL1253283
• EN300-882046
• 709649-64-9
• AKOS009607049
• DB-345126

• MDL： MFCD12143044
• Inchi： 1S/C10H13NO2/c1-11-7-8-3-2-4-9-10(8)13-6-5-12-9/h2-4,11H,5-7H2,1H3
• InChI Key： LVASACYLEGBZKF-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(CNC)C1=2

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49